Cas no 2229511-09-3 (1,1-difluoro-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine)

• Product Name: 1,1-difluoro-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine
• CAS No: 2229511-09-3
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5853412
• PubChem ID: 165702731
• Update Time: 2025-10-24

1,1-difluoro-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine
• 1,1-difluoro-3-[5-(2-methylcyclopropyl)furan-2-yl]propan-2-amine
• EN300-1968555
• 2229511-09-3

• Inchi： 1S/C11H15F2NO/c1-6-4-8(6)10-3-2-7(15-10)5-9(14)11(12)13/h2-3,6,8-9,11H,4-5,14H2,1H3
• InChI Key： QQJDZPXGVFTJGQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=C(C2CC2C)O1)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1-difluoro-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine

Introduction to 1,1-Difluoro-3,5-(2-Methylcyclopropyl)furan-2-ylpropan-2-amine (CAS No. 2229511-09-3)

1,1-Difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine (CAS No. 2229511-09-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of difluoro and methylcyclopropyl groups, along with the furan ring, imparts distinct chemical and biological properties that make it an intriguing subject for further investigation.

The chemical structure of 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine is particularly noteworthy. The difluoro substitution on the propanamine backbone enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. The 2-methylcyclopropyl group introduces a strained cyclic structure that can influence the compound's conformational flexibility and binding affinity to biological targets. Additionally, the furan ring provides a planar aromatic system that can participate in π-stacking interactions with protein residues.

Recent studies have explored the pharmacological properties of 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Preliminary in vitro assays have shown that this compound can interact with serotonin and dopamine receptors, suggesting its utility in treating neurological disorders such as depression and anxiety. The selective binding to these receptors may also reduce side effects commonly associated with broader-spectrum drugs.

In addition to its receptor modulation properties, 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine has been investigated for its anti-inflammatory effects. In vivo studies using animal models have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The metabolic stability of 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine is another critical aspect of its pharmacological profile. Metabolic stability is essential for ensuring that the compound remains active in the body for an extended period, thereby improving its therapeutic efficacy. In vitro metabolic studies using human liver microsomes have shown that this compound exhibits favorable metabolic stability, with minimal degradation over time.

To further understand the mechanism of action of 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine, researchers have conducted molecular docking studies to predict its binding interactions with various protein targets. These computational models have provided insights into the key residues involved in receptor binding and have guided the design of more potent analogs. The data from these studies have also highlighted the importance of specific functional groups in mediating biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various medical conditions.

In conclusion, 1,1-difluoro-3,5-(2-methylcyclopropyl)furan-2-ylpropan-2-amine (CAS No. 2229511-09-3) is a promising compound with a unique chemical structure and diverse pharmacological properties. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic profile for clinical use.